Cas no 80657-25-6 ((2R*,6R*)-2-Propyl-1,7-dioxaspiro[5,5]undecane)
![(2R*,6R*)-2-Propyl-1,7-dioxaspiro[5,5]undecane structure](https://ossimg.kuujia.com/scimg/81000/80657-25-6x500.png)
80657-25-6 structure
Product Name:(2R*,6R*)-2-Propyl-1,7-dioxaspiro[5,5]undecane
CAS No:80657-25-6
MF:C12H22O2
MW:198.301884174347
CID:2022618
PubChem ID:162905219
Update Time:2025-04-21
(2R*,6R*)-2-Propyl-1,7-dioxaspiro[5,5]undecane Chemical and Physical Properties
Names and Identifiers
-
- (2R*,6R*)-2-Propyl-1,7-dioxaspiro[5,5]undecane
- DTXSID001256165
- 1,7-Dioxaspiro[5.5]undecane, 2-propyl-, cis-
- 80657-25-6
-
- Inchi： 1S/C12H22O2/c1-2-6-11-7-5-9-12(14-11)8-3-4-10-13-12/h11H,2-10H2,1H3
- InChI Key： YXQHYQQMZIVOTI-UHFFFAOYSA-N
- SMILES： CCCC1OC2(OCCCC2)CCC1
Computed Properties
- Exact Mass: 198.161979940Da
- Monoisotopic Mass: 198.161979940Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 18.5Ų
(2R*,6R*)-2-Propyl-1,7-dioxaspiro[5,5]undecane Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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